Cas no 16908-91-1 (L-Iditol,1,4:3,6-dianhydro-, mononitrate (9CI))

L-Iditol,1,4:3,6-dianhydro-, mononitrate (9CI) structure
16908-91-1 structure
Product Name:L-Iditol,1,4:3,6-dianhydro-, mononitrate (9CI)
CAS No:16908-91-1
MF:C6H9NO6
MW:191.138762235641
CID:223548
PubChem ID:181094
Update Time:2025-04-19

L-Iditol,1,4:3,6-dianhydro-, mononitrate (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Iditol,1,4:3,6-dianhydro-, mononitrate (9CI)
    • 16908-91-1
    • [(3S,3aR,6S,6aS)-3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] nitrate
    • SCHEMBL5482432
    • isosorbidmononitrat
    • L-Isoidide mononitrate
    • L-Idiol, 1,4:3,6-Dianhydro-, 2-nirate
    • Inchi: 1S/C6H9NO6/c8-3-1-11-6-4(13-7(9)10)2-12-5(3)6/h3-6,8H,1-2H2/t3-,4-,5+,6+/m0/s1
    • InChI Key: YWXYYJSYQOXTPL-UNTFVMJOSA-N
    • SMILES: O1C[C@@H]([C@@H]2[C@H]1[C@H](CO2)O)O[N+](=O)[O-]

Computed Properties

  • Exact Mass: 191.043
  • Monoisotopic Mass: 191.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.7Ų
  • XLogP3: _0.4

Experimental Properties

  • Density: 1.56
  • Boiling Point: 364.5°C at 760 mmHg
  • Flash Point: 174.2°C
  • Refractive Index: 1.542
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